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Compound of Interest

Carboxymethyl oxyimino
Compound Name:
acetophenone

Cat. No.: B072656

Disclaimer: No specific Safety Data Sheet (SDS) for Carboxymethyl Oxyimino
Acetophenone (CAS No. 1205-09-0) was publicly available at the time of this writing. The
following safety protocols are based on the available data for the structurally related
compound, Acetophenone Oxime. Researchers, scientists, and drug development
professionals are advised to consult the specific SDS provided by their chemical supplier and
conduct a thorough risk assessment before handling this compound.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Carboxymethyl Oxyimino Acetophenone, a comprehensive approach to
personal protection is essential to minimize exposure and ensure laboratory safety. The
following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Notes

Eye Protection

Safety glasses with side-

shields or goggles

Ensure compliance with
OSHA's 29 CFR 1910.133 or
European Standard EN166.

Hand Protection

Appropriate chemical-resistant

gloves

The specific glove material and
thickness should be
determined based on a risk
assessment of the procedure
and the solvent used. Consult
the glove manufacturer's

compatibility data.

Skin and Body Protection

Laboratory coat

Additional protective clothing
may be necessary based on
the scale and nature of the

work.

Respiratory Protection

NIOSH-approved respirator

Recommended when

engineering controls are not
sufficient to control airborne
exposure, especially if dusts

are generated.

Operational Plan for Safe Handling

A systematic approach to handling Carboxymethyl Oxyimino Acetophenone, from receipt to

disposal, is critical for maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry and well-ventilated place.[1]

Some related compounds are air-sensitive and require handling under an inert gas.[1] While
this is not confirmed for Carboxymethyl Oxyimino Acetophenone, it is a factor to consider.
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. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders or creating solutions.

Ensure that eyewash stations and safety showers are readily accessible.[2]
. Handling and Experimental Procedures:

Avoid inhalation of dust or vapors.[1]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.[3]
. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a
suitable, labeled container for disposal.[2]

For liquid spills, absorb with an inert material and place in a labeled container for disposal.
Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste materials should be handled as hazardous waste unless determined otherwise by a
thorough hazard assessment.

o Chemical Waste: Dispose of Carboxymethyl Oxyimino Acetophenone and any
contaminated materials in a designated, labeled hazardous waste container. Follow all local,
state, and federal regulations for hazardous waste disposal.[3]
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.

o Empty Containers: Do not reuse empty containers. Dispose of them as hazardous waste.

Experimental Workflow for Handling Carboxymethyl
Oxyimino Acetophenone
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Caption: Workflow for the safe handling of Carboxymethyl Oxyimino Acetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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